Cas no 101435-43-2 (N-Benzoyl-L-tyrosine hydrazide)

• Product Name: N-Benzoyl-L-tyrosine hydrazide
• CAS No: 101435-43-2
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 2858493
• Update Time: 2025-10-28

N-Benzoyl-L-tyrosine hydrazide Chemical and Physical Properties

Names and Identifiers

• N-[(2S)-2-Amino-3-(4-hydroxyphenyl)propanoyl]benzohydrazide
• N-Benzoyl-L-tyrosine hydrazide

• Inchi： 1S/C16H17N3O3/c17-14(10-11-6-8-13(20)9-7-11)16(22)19(18)15(21)12-4-2-1-3-5-12/h1-9,14,20H,10,17-18H2/t14-/m0/s1
• InChI Key： DRDPBRDQRHUGDB-AWEZNQCLSA-N
• SMILES： O=C([C@H](CC1C=CC(=CC=1)O)N)N(C(C1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 299.127
• Monoisotopic Mass: 299.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 110

Experimental Properties

• PSA: 104.45000
• LogP: 2.20530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Benzoyl-L-tyrosine hydrazide

N-Benzoyl-L-Tyrosine Hydrazide: A Comprehensive Overview

N-Benzoyl-L-Tyrosine Hydrazide, also known by its CAS number 101435-43-2, is a compound of significant interest in the fields of chemistry and pharmacology. This compound is a derivative of L-Tyrosine, a naturally occurring amino acid, and has been extensively studied for its potential applications in drug development and biochemical research. The N-Benzoyl-L-Tyrosine Hydrazide structure incorporates a benzoyl group attached to the nitrogen atom of the hydrazide moiety, which imparts unique chemical properties and reactivity.

The synthesis of N-Benzoyl-L-Tyrosine Hydrazide involves a series of well-defined chemical reactions, including the condensation of L-Tyrosine with benzoyl chloride in the presence of a suitable base. This process ensures the formation of a stable amide bond between the benzoyl group and the amino group of L-Tyrosine. The resulting compound exhibits a crystalline structure, making it suitable for various analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

Recent studies have highlighted the potential of N-Benzoyl-L-Tyrosine Hydrazide as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of peptide-based drugs targeting specific biological pathways. The compound's ability to form stable bonds with other biomolecules makes it an attractive candidate for applications in drug delivery systems and enzyme inhibition studies.

In addition to its pharmacological applications, N-Benzoyl-L-Tyrosine Hydrazide has been investigated for its role in biochemical assays. Its reactivity with carbonyl groups enables its use as a reagent in the detection and quantification of ketones and aldehydes in biological samples. This property has been leveraged in diagnostic kits and analytical methods, contributing to advancements in clinical chemistry.

The structural versatility of N-Benzoyl-L-Tyrosine Hydrazide also extends to its use in materials science. Researchers have explored its potential as a building block for constructing supramolecular assemblies and functional polymers. By incorporating this compound into polymer networks, scientists aim to develop materials with tailored mechanical and electronic properties, opening new avenues for applications in nanotechnology.

Furthermore, recent advancements in computational chemistry have allowed for detailed molecular modeling of N-Benzoyl-L-Tyrosine Hydrazide. These studies provide insights into its electronic structure, interaction patterns, and stability under various conditions. Such computational approaches are instrumental in predicting the compound's behavior in complex biological environments, aiding in the design of more effective therapeutic agents.

In conclusion, N-Benzoyl-L-Tyrosine Hydrazide (CAS No: 101435-43-2) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent research advancements, underscore its importance as a valuable tool in drug discovery, biochemical assays, and materials science. As ongoing studies continue to unravel its potential, this compound is poised to play an increasingly significant role in both academic research and industrial applications.